![molecular formula C17H10ClN3O5 B2471185 N-(3-chlorophenyl)-2-cyano-3-(6-nitro-2H-1,3-benzodioxol-5-yl)prop-2-enamide CAS No. 358282-20-9](/img/structure/B2471185.png)
N-(3-chlorophenyl)-2-cyano-3-(6-nitro-2H-1,3-benzodioxol-5-yl)prop-2-enamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3-chlorophenyl)-2-cyano-3-(6-nitro-2H-1,3-benzodioxol-5-yl)prop-2-enamide, also known as NBQX, is a chemical compound that belongs to the family of quinoxalines. NBQX is a potent and selective antagonist of the α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptor, which is a subtype of glutamate receptors. AMPA receptors are involved in the excitatory neurotransmission in the central nervous system, and their dysfunction has been implicated in various neurological disorders, including epilepsy, stroke, and neurodegenerative diseases. Therefore, NBQX has been extensively studied for its potential therapeutic applications in these conditions.
Scientific Research Applications
- AKOS034345451 has shown promise as a potential anticancer agent. Researchers have investigated its effects on cancer cell lines, particularly in inhibiting cell proliferation and inducing apoptosis. Further studies are needed to elucidate its precise mechanisms and evaluate its efficacy in vivo .
- Inflammation plays a crucial role in various diseases. AKOS034345451 has been studied for its anti-inflammatory effects, potentially modulating key pathways involved in inflammation. Researchers are keen to explore its application in conditions like rheumatoid arthritis, inflammatory bowel disease, and neuroinflammation .
- Neurodegenerative disorders, such as Alzheimer’s and Parkinson’s diseases, are characterized by neuronal damage. AKOS034345451 has demonstrated neuroprotective properties in preclinical models. Investigations focus on its ability to mitigate oxidative stress, reduce neuroinflammation, and enhance neuronal survival .
- The compound exhibits antimicrobial activity against various pathogens, including bacteria and fungi. Researchers are intrigued by its potential as an alternative or adjunct therapy in combating drug-resistant infections. Mechanistic studies are ongoing to understand its mode of action .
- Cardiovascular diseases remain a global health challenge. AKOS034345451 has been explored for its effects on blood vessels, cardiac function, and lipid metabolism. Preliminary findings suggest it may have vasodilatory properties and could impact lipid profiles .
- Computational approaches play a vital role in drug discovery. Researchers have used AKOS034345451 in chemoinformatics studies to predict its pharmacokinetic properties, bioavailability, and potential interactions with other molecules. These insights aid in rational drug design and optimization .
Anticancer Potential
Anti-inflammatory Properties
Neuroprotective Effects
Antimicrobial Activity
Cardiovascular Applications
Chemoinformatics and Drug Design
properties
IUPAC Name |
N-(3-chlorophenyl)-2-cyano-3-(6-nitro-1,3-benzodioxol-5-yl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H10ClN3O5/c18-12-2-1-3-13(6-12)20-17(22)11(8-19)4-10-5-15-16(26-9-25-15)7-14(10)21(23)24/h1-7H,9H2,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JBAWDBLPKVWTKX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C(=C2)C=C(C#N)C(=O)NC3=CC(=CC=C3)Cl)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H10ClN3O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-chlorophenyl)-2-cyano-3-(6-nitro-1,3-benzodioxol-5-yl)prop-2-enamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.